Cas no 5050-65-7 (Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-)
5050-65-7 structure
Product Name:Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-
CAS No:5050-65-7
MF:C10H11NO
MW:161.200442552567
CID:1567603
Update Time:2024-08-24
Isoxazole, 4,5-dihydro-5-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-
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- Inchi: 1S/C10H11NO/c1-8-7-10(11-12-8)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- InChI Key: MQJTXVNURFRZHV-UHFFFAOYSA-N
- SMILES: O1C(C)CC(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 161.08413
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Melting Point: 49-50 °C
- Boiling Point: 154-156 °C(Press: 14 Torr)
- PSA: 21.59
Isoxazole, 4,5-dihydro-5-methyl-3-phenyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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